Cas no 5485-14-3 (3,4,9,10-tetramethoxy-7,11b-dihydro-6h-indeno[2,1-c]chromen-6a-ol)

• Product Name: 3,4,9,10-tetramethoxy-7,11b-dihydro-6h-indeno[2,1-c]chromen-6a-ol
• CAS No: 5485-14-3
• MF: C₂₀H₂₂O₆
• MW: 358.385086536407
• CID: 1591896
• PubChem ID: 222035
• Update Time: 2025-04-21

3,4,9,10-tetramethoxy-7,11b-dihydro-6h-indeno[2,1-c]chromen-6a-ol Chemical and Physical Properties

Names and Identifiers

• 3,4,9,10-tetramethoxy-7,11b-dihydro-6h-indeno[2,1-c]chromen-6a-ol
• CTK5A2664
• NSC7241
• 3,4,9,10-tetramethoxy-7,11b-dihydro-indeno[2,1-c]chromen-6a-ol
• 3,4,9,10-tetramethoxy-7,11b-dihydroindeno[2,1-c]chromen-6a(6h)-ol
• AC1L5B74
• AC1Q56O4
• (+-)-Tetramethylhematoxylin
• HMS3093K14
• SMR001547504
• 5485-14-3
• 3,4,9,10-tetramethoxy-7,11b-dihydro-6H-indeno[2,1-c][1]benzopyran-6a-ol
• MLS002637999
• NSC-7241
• DTXSID40278423
• A834340
• SCHEMBL24217766
• CHEMBL2135882

• Inchi： 1S/C20H22O6/c1-22-14-6-5-12-17-13-8-16(24-3)15(23-2)7-11(13)9-20(17,21)10-26-18(12)19(14)25-4/h5-8,17,21H,9-10H2,1-4H3
• InChI Key： ISFFQADYAJCULW-UHFFFAOYSA-N
• SMILES： OC12COC3C(=C(C=CC=3C1C1C=C(C(=CC=1C2)OC)OC)OC)OC

Computed Properties

• Exact Mass: 358.14200
• Monoisotopic Mass: 358.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.284
• Boiling Point: 480.8°C at 760 mmHg
• Flash Point: 244.6°C
• Refractive Index: 1.6
• PSA: 66.38000
• LogP: 2.53250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans